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Compound of Interest

Compound Name: Trinonyl phosphate

CAS No.: 13018-37-6

Cat. No.: B048613

Get Quote

Abstract
This application note details a robust protocol for the trace-level quantification of Trinonyl
Phosphate (TNP) in aqueous matrices. TNP, a high-molecular-weight organophosphate ester

(OPE), presents unique analytical challenges due to its extreme hydrophobicity (LogP > 9) and

tendency to adsorb onto analytical surfaces ("wall effects"). This guide moves beyond standard

OPE methods, offering a specialized Solid Phase Extraction (SPE) workflow coupled with LC-

MS/MS to achieve detection limits in the low ng/L (ppt) range.

Introduction & Chemical Context
Trinonyl phosphate is widely used as a plasticizer, lubricant additive, and solvent in nuclear

fuel reprocessing (PUREX process). Unlike smaller OPEs like TCEP or TBP, TNP's long alkyl

chains render it nearly insoluble in water, driving it to partition rapidly onto suspended

particulate matter or container walls.
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Isomeric Complexity: Industrial TNP is often a mixture of isomers (e.g., tri-isononyl

phosphate). Chromatographic separation must account for broad peak shapes.

Glass Adsorption: The analyte will stick to borosilicate glass. All sample handling requires

polypropylene (PP) or silanized glassware.

Background Contamination: OPEs are ubiquitous in laboratory air and dust. Strict blank

control is mandatory.

Chemical Profile
Property Value Implication for Analysis

Analyte Trinonyl Phosphate (TNP) Target Compound

Molecular Formula C₂₇H₅₇O₄P High Molecular Weight

LogP (Octanol/Water) ~9.0 - 9.5
Extreme Hydrophobicity;

requires strong organic elution.

Solubility in Water < 10 µg/L
Pre-concentration (SPE) is

essential.

Method Development Strategy
While GC-MS is traditionally used for non-polar OPEs, LC-MS/MS (ESI+) is selected for this

protocol.

Reasoning: GC-MS analysis of high-boiling OPEs like TNP often suffers from thermal

degradation and column bleed at the high temperatures required for elution. LC-MS/MS

offers superior sensitivity and selectivity without thermal stress.

Ionization: Electrospray Ionization (ESI) in positive mode forms stable

or

adducts.

Workflow Logic (Graphviz)
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Figure 1: Optimized Analytical Workflow for Hydrophobic OPEs
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Experimental Protocol
Materials & Reagents[1][2][3][4][5][6]

Standards: Trinonyl Phosphate (Technical grade mix or high purity isomer).

Internal Standard (IS):

-Tributyl Phosphate (d-TBP) or

-Triphenyl Phosphate (d-TPP). Note: Deuterated TNP is rarely available; d-TBP is the closest
structural surrogate for extraction behavior.

Solvents: LC-MS grade Methanol (MeOH), Acetonitrile (ACN), Methyl tert-butyl ether

(MTBE), Ultrapure Water.

SPE Cartridges: Hydrophilic-Lipophilic Balance (HLB) or Divinylbenzene (DVB) polymer

(e.g., Oasis HLB or Strata-X), 200 mg/6 mL. Do not use C18 silica cartridges as recovery of

TNP can be poor due to irreversible binding.

Sample Collection & Preparation[1][5][7]
Collection: Collect 500 mL of water in Polypropylene (PP) bottles. Do not use glass.

Preservation: Add sodium thiosulfate (80 mg/L) if residual chlorine is present. Store at 4°C.

Filtration: Filter through a 0.7 µm Glass Fiber Filter (GFF) to remove suspended solids.

Critical Step: The filter often retains adsorbed TNP. For total concentration, the filter must

be solvent-extracted (sonicated in MeOH) and combined with the SPE eluate. For

dissolved concentration, discard the filter.
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Solid Phase Extraction (SPE)[1][7]
Conditioning:

5 mL MTBE

5 mL Methanol

5 mL Ultrapure Water

Loading:

Load 500 mL sample at roughly 5-10 mL/min.

Insight: Fast flow rates are acceptable for TNP due to its high affinity for the sorbent.

Washing:

5 mL 10% Methanol in Water. (Removes polar interferences).

Dry cartridge under vacuum for 15 minutes. (Crucial to remove residual water which

interferes with MTBE elution).

Elution:

Elute with 2 x 4 mL MTBE/Methanol (90:10 v/v).

Why MTBE? Methanol alone may not be strong enough to disrupt the Van der Waals

forces between TNP and the polymeric sorbent. MTBE ensures complete recovery.

Reconstitution:

Evaporate to dryness under Nitrogen at 40°C.

Reconstitute in 200 µL of Methanol:Water (80:20).

LC-MS/MS Instrumentation Parameters
Liquid Chromatography (UHPLC):
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Column: C18 End-capped (e.g., Zorbax Eclipse Plus or Acquity BEH), 2.1 x 50 mm, 1.8 µm.

Mobile Phase A: Water + 0.1% Formic Acid + 5mM Ammonium Formate.

Mobile Phase B: Methanol + 0.1% Formic Acid.

Note: Methanol is preferred over Acetonitrile for OPEs to enhance ionization efficiency.

Gradient Profile:

Time (min) % B Flow Rate (mL/min)

0.00 10 0.4

1.00 10 0.4

6.00 95 0.4

8.00 95 0.4

8.10 10 0.4

| 10.00 | 10 | 0.4 |

Mass Spectrometry (ESI+):

Source: Electrospray Ionization (Positive)

Capillary Voltage: 3.5 kV

Gas Temp: 300°C

MRM Transitions: (Values must be optimized for specific isomer mix)
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Compound
Precursor Ion
(m/z)

Product Ion
(m/z)

Collision
Energy (V)

Role

TNP 463.4 337.3 20 Quantifier

TNP 463.4 127.1 35 Qualifier

d-TBP (IS) 294.4 99.1 25 Internal Std

Quality Assurance & Troubleshooting
Self-Validating the Protocol
To ensure the method is working (Trustworthiness), run the following Decision Matrix before

processing real samples:
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Figure 2: QA/QC Decision Matrix
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Common Pitfalls & Solutions
Low Recovery:

Cause: TNP sticking to the sample bottle or evaporation tube.
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Fix: Rinse the original sample bottle with the elution solvent (MTBE) and add this to the

SPE cartridge. This "bottle rinse" step is critical for LogP > 5 compounds.

Peak Broadening:

Cause: Isomeric mixture or injection solvent mismatch.

Fix: Ensure the reconstitution solvent matches the initial mobile phase conditions (e.g.,

don't inject 100% MeOH into a 10% MeOH stream).

High Background:

Cause: Leaching from plastic tubing or HPLC solvent filters.

Fix: Use a "delay column" between the pump and injector to separate system

contamination from the sample peak.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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